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Compound of Interest

Compound Name:
3,4-Dichloro-3',5'-

dimethoxybenzophenone

Cat. No.: B1359025 Get Quote

Technical Guide: 4-Chloro-3',4'-
dimethoxybenzophenone
Chemical Structure:

IUPAC Name: (4-Chlorophenyl)(3,4-dimethoxyphenyl)methanone

CAS Number: 116412-83-0[1][2]

Molecular Formula: C₁₅H₁₃ClO₃[1][2]

Molecular Weight: 276.71 g/mol [1][3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Chloro-3',4'-

dimethoxybenzophenone.
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Property Value Reference

Appearance Pale green solid [2]

Melting Point 110.5-111.5 °C [4]

Solubility

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate,

Methanol

[2]

Storage Temperature 2-8°C [2]

LogP 3.58820 [5]

Topological Polar Surface Area 35.53 Å² [5]

Synthesis

4-Chloro-3',4'-dimethoxybenzophenone can be synthesized via a Friedel-Crafts acylation

reaction. The following workflow illustrates the synthesis process.
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Reactants Catalyst System Solvent

Reaction Conditions

Work-up & Purification

Final Product

p-Chlorobenzoyl chloride

Reflux Temperature
(8 hours)

Veratrole
(1,2-Dimethoxybenzene) FeCl₃ Graphite 1,1,2,2-Tetrachloroethane (TCE)

Filtration

Washing with sat. NaHCO₃

Concentration in vacuo

Trituration with
Ethyl acetate/Heptane

4-Chloro-3',4'-dimethoxybenzophenone

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Chloro-3',4'-dimethoxybenzophenone.
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Experimental Protocols

Synthesis of 4-Chloro-3',4'-dimethoxybenzophenone via Friedel-Crafts Acylation[4]

Materials:

p-Chlorobenzoyl chloride (5.25 g, 0.03 mol)

Veratrole (4.56 g, 0.033 mol)

Anhydrous FeCl₃ (8 mg, 0.16 mol%)

Graphite (250 mg)

1,1,2,2-Tetrachloroethane (TCE)

Saturated NaHCO₃ solution

15% Ethyl acetate/Heptane

Procedure:

A slurry of p-chlorobenzoyl chloride, veratrole, anhydrous FeCl₃, and graphite in TCE is

prepared in a suitable reaction vessel.

The reaction mixture is heated at reflux temperature for 8 hours.

After cooling to room temperature, the mixture is filtered.

The filtrate is washed with a saturated NaHCO₃ solution.

The organic layer is concentrated in vacuo to yield an oil residue.

The residue is triturated with 15% ethyl acetate/heptane to give the final product as a

white solid.

The resulting solid is collected, yielding 7.0 g (84.3%) of 4-Chloro-3',4'-

dimethoxybenzophenone.
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Analytical Data

While specific spectral data for 4-Chloro-3',4'-dimethoxybenzophenone is not readily available

in public databases, the following analytical technique has been reported for its analysis:

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

used for the analysis of 4-Chloro-3',4'-dimethoxybenzophenone. The mobile phase typically

consists of acetonitrile, water, and an acid modifier like phosphoric acid or formic acid for MS

compatibility.[6]

Biological Activity and Applications

4-Chloro-3',4'-dimethoxybenzophenone is known as an intermediate in the synthesis of

Dimethomorph-d8, which is a labeled agricultural fungicide.[3] This suggests its utility in the

agrochemical industry. Direct biological activity or its effects on signaling pathways have not

been reported in the reviewed literature.

Safety Information

Hazard Statements: Very toxic to aquatic life with long-lasting effects.[2]

Precautionary Statements: This material and its container must be disposed of as hazardous

waste. Avoid release to the environment.[2]

This technical guide provides a summary of the currently available information on 4-Chloro-

3',4'-dimethoxybenzophenone. Researchers and scientists are encouraged to consult the cited

literature for further details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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